Cas no 137150-49-3 (3-(2-hydroxy-4-propanoylphenoxy)propanoic acid)

• Product Name: 3-(2-hydroxy-4-propanoylphenoxy)propanoic acid
• CAS No: 137150-49-3
• MF: C₁₂H₁₄O₅
• MW: 238.236564159393
• CID: 1242734
• PubChem ID: 3071493
• Update Time: 2025-04-20

3-(2-hydroxy-4-propanoylphenoxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-hydroxy-4-propanoylphenoxy)propanoic acid
• 137150-49-3
• 3-(2-Hydroxy-5-(1-oxopropyl)phenoxy)propanoic acid
• Propanoic acid, 3-(2-hydroxy-5-(1-oxopropyl)phenoxy)-
• DTXSID10160088

• Inchi： 1S/C12H14O5/c1-2-9(13)8-3-4-11(10(14)7-8)17-6-5-12(15)16/h3-4,7,14H,2,5-6H2,1H3,(H,15,16)
• InChI Key： IWFMBEADTWZVJP-UHFFFAOYSA-N
• SMILES： O(CCC(=O)O)C1C=CC(C(CC)=O)=CC=1O

Computed Properties

• Exact Mass: 238.08412
• Monoisotopic Mass: 238.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• PSA: 83.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones